Cas no 1058208-86-8 (2-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide)

• Product Name: 2-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide
• CAS No: 1058208-86-8
• MF: C₂₀H₂₅NO₃S
• MW: 359.482404470444
• CID: 6057446
• PubChem ID: 25882348
• Update Time: 2025-05-20

2-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide
• F5222-0084
• 2-(3,4-dimethoxyphenyl)-N-((1-(thiophen-2-yl)cyclopentyl)methyl)acetamide
• 1058208-86-8
• 2-(3,4-dimethoxyphenyl)-N-[(1-thiophen-2-ylcyclopentyl)methyl]acetamide
• AKOS024500722
• VU0637583-1

• Inchi： 1S/C20H25NO3S/c1-23-16-8-7-15(12-17(16)24-2)13-19(22)21-14-20(9-3-4-10-20)18-6-5-11-25-18/h5-8,11-12H,3-4,9-10,13-14H2,1-2H3,(H,21,22)
• InChI Key： KEQLBNUYVCUQPA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CNC(CC2C=CC(=C(C=2)OC)OC)=O)CCCC1

Computed Properties

• Exact Mass: 359.15551483g/mol
• Monoisotopic Mass: 359.15551483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-dimethoxyphenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide

Introduction to 2-(3,4-Dimethoxyphenyl)-N-{[1-(Thiophen-2-yl)Cyclopentyl]Methyl}Acetamide (CAS No. 1058208-86-8)

2-(3,4-Dimethoxyphenyl)-N-{[1-(Thiophen-2-yl)Cyclopentyl]Methyl}Acetamide (CAS No. 1058208-86-8) is a complex organic compound with a unique structure that combines aromatic and heterocyclic components. This compound has garnered attention in recent years due to its potential applications in drug discovery and materials science. The molecule consists of a 3,4-dimethoxyphenyl group, a thiophene ring, and a cyclopentane framework, all connected through an acetamide functional group. Its structure makes it a promising candidate for exploring various biological activities and chemical reactivity.

Recent studies have highlighted the importance of heterocyclic compounds like thiophene in medicinal chemistry. The presence of the thiophen-2-yl group in this compound contributes to its stability and potential bioavailability. Researchers have explored the antioxidant properties of similar compounds, suggesting that this molecule might exhibit similar or enhanced activity due to its unique substitution pattern. Additionally, the cyclopentane ring introduces rigidity into the structure, which could be beneficial for targeting specific biological pathways.

The 3,4-dimethoxyphenyl group is known for its ability to modulate the electronic properties of aromatic systems. This substitution pattern has been linked to increased solubility and improved pharmacokinetic profiles in drug candidates. Recent advancements in computational chemistry have allowed researchers to model the interactions of such groups with biological targets, providing insights into their potential therapeutic applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization. The use of advanced catalytic systems has enabled chemists to achieve higher yields and better purity levels. For instance, the incorporation of a thiophene ring can be achieved via sulfur-based coupling reactions, while the acetamide group can be introduced through amide bond formation techniques.

From a materials science perspective, the combination of aromatic and heterocyclic components in this compound makes it an interesting candidate for use in organic electronics. The conjugated system formed by the 3,4-dimethoxyphenyl, thiophene, and cyclopentane groups could potentially enhance charge transport properties in organic semiconductors. Preliminary studies have shown that similar compounds exhibit moderate electrical conductivity, suggesting that this molecule might find applications in flexible electronics or photovoltaic devices.

Moreover, the presence of multiple functional groups in this compound provides opportunities for further modification and functionalization. For example, the methoxy groups on the phenyl ring can be replaced with other substituents to explore their effects on biological activity or electronic properties. Such modifications could lead to the development of novel materials or drugs with tailored characteristics.

In conclusion, 2-(3,4-Dimethoxyphenyl)-N-{[1-(Thiophen-2-yl)Cyclopentyl]Methyl}Acetamide (CAS No. 1058208-86-8) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structure combines several functional groups that contribute to its stability, bioavailability, and electronic properties. As research continues to uncover new applications for such compounds, it is likely that this molecule will play an increasingly important role in various fields of science and technology.